3-Fluoro-5-(trifluoromethoxy)aniline

• IUPAC Name: 3-fluoro-5-(trifluoromethoxy)aniline
• InChI: InChI=1S/C7H5F4NO/c8-4-1-5(12)3-6(2-4)13-7(9,10)11/h1-3H,12H2
• InChI Key: NLCVCBKAVVNGQB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1OC(F)(F)F)F)N
• Molecular Formula: C7H5F4NO
• Molecular Weight: 195.11 g/mol
• CAS No.: 1352999-96-2

Description

3-Fluoro-5-(trifluoromethoxy)aniline is a chemical substance with the formula C7H5F4NO. It is used in laboratory chemicals, the manufacture of substances, and scientific research and development.

Synthesis Analysis

The synthesis of 3-(trifluoromethoxy)aniline from 2-chlorophenol has been reported. It is also a reactant in the synthesis of pyrazolone-quinazolone hybrids as human hydroxyphenylpyruvate dioxygenase inhibitors.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula CF3OC6H4NH2. It has a molecular weight of 177.12.

Chemical Reactions Analysis

3-(Trifluoromethoxy)aniline is a reactant in the synthesis of pyrazolone-quinazolone hybrids. More detailed information about its chemical reactions could not be found in the available resources.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a refractive index of 1.466 and a density of 1.325 g/mL at 25 °C. It has a boiling point of 72-73 °C at 8 mmHg.

Scientific Research Applications

Organic Synthesis and Material Science

3-Fluoro-5-(trifluoromethoxy)aniline and its derivatives have been actively studied for their roles in organic synthesis and material science. For instance, 2-Fluoro-5-(trifluoromethyl)aniline has been employed as a monodentate transient directing group (MonoTDG) in Ruthenium(II)-catalyzed intermolecular direct ortho-C(sp2)-H imidation of benzaldehydes. This process facilitates the synthesis of useful quinazoline and fused isoindolinone scaffolds, highlighting the chemical's utility in building complex molecular structures (Wu et al., 2021). Additionally, compounds synthesized from 3,5-di-tert-butyl-2-hydroxybenzaldehyde and F, CF3-substituted anilines, including variants of this compound, have demonstrated interesting electronic properties, such as the generation of phenoxyl radicals and notable antiproliferative potentials against specific cell lines, suggesting applications in the development of pharmaceuticals and materials with unique electronic characteristics (Kasumov et al., 2016).

Fluorine Chemistry and Spectroscopy

The molecular structure and vibrational spectra of fluorine-substituted anilines have been subjects of thorough study. For instance, the vibrational analysis of 4-chloro-3-(trifluoromethyl)aniline and its fluorine-substituted analogs were conducted using Fourier Transform-Infrared and Fourier Transform-Raman techniques, providing insights into the effects of substituents on the molecular structure and vibrational properties. This research contributes to our understanding of fluorine chemistry and the design of nonlinear optical (NLO) materials (Revathi et al., 2017).

Pharmaceutical Intermediates

Some derivatives of this compound serve as intermediates in pharmaceutical manufacturing. For instance, 5-Trifluoromethyl-3-(4-methyl-1H-imidazol-1-yl)aniline, a derivative, has been synthesized as an intermediate for the antitumor agent nilotinib. This highlights the chemical's significance in the production of therapeutic agents (Shijing, 2013).

Medicinal Chemistry

The trifluoromethoxy group, a part of this compound, has found significant applications in medicinal chemistry, especially in the development of pharmaceuticals for various therapeutic areas such as analgesics, cardiovascular drugs, and anti-infective therapeutics. The review by Jeschke, Baston, & Leroux (2007) provides an overview of the application of this group in medicinal chemistry (Jeschke, Baston, & Leroux, 2007).

Safety and Hazards

This substance is classified as a combustible liquid and is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, using it only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.